Cas no 950256-12-9 (1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide)

• Product Name: 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide
• CAS No: 950256-12-9
• MF: C₁₂H₁₆BrNO₂S
• MW: 318.229941368103
• CID: 93242
• PubChem ID: 17741338
• Update Time: 2025-10-31

1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide
• A845155
• CS-0330068
• E86875
• DTXSID20589923
• 1-(4-bromophenyl)-N-cyclopentyl-methanesulfonamide
• AKOS000378661
• FT-0730463
• 950256-12-9

• Inchi： 1S/C12H16BrNO2S/c13-11-7-5-10(6-8-11)9-17(15,16)14-12-3-1-2-4-12/h5-8,12,14H,1-4,9H2
• InChI Key： NKBHXTSDRWPJGV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(NC1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 317.00900
• Monoisotopic Mass: 317.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 54.55000
• LogP: 4.28280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide

Introduction to 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide (CAS No. 950256-12-9)

1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide, identified by its Chemical Abstracts Service (CAS) number 950256-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of sulfonamides, a group of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide, particularly the presence of a brominated aromatic ring and a cyclopentylmethylsulfonamide moiety, contribute to its unique chemical properties and make it a valuable scaffold for further medicinal chemistry exploration.

The bromophenyl substituent in the molecular structure is strategically positioned to interact with biological targets through halogen bonding and other non-covalent interactions. This feature has been leveraged in the design of small-molecule inhibitors targeting various disease pathways. Recent studies have highlighted the importance of halogenated aromatic compounds in drug discovery, emphasizing their ability to enhance binding affinity and selectivity. The cyclopentylmethylsulfonamide group, on the other hand, introduces steric bulk and electronic modulation, which can fine-tune the pharmacokinetic profile of the compound. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In the realm of medicinal chemistry, sulfonamides have long been recognized for their versatility and efficacy. The sulfonamide functional group (-SO₂NH₂) is known to exhibit inhibitory activity against a wide range of enzymes and receptors, making it a privileged scaffold in drug design. The derivative 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide builds upon this foundation by incorporating additional moieties that enhance its interaction with biological systems. The bromine atom on the phenyl ring not only increases lipophilicity but also serves as a handle for further chemical modifications, such as cross-coupling reactions or click chemistry approaches.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising drug candidates. Computational modeling has been instrumental in predicting the binding modes of 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide with target proteins, providing insights into its mechanism of action. These studies have revealed that the compound can effectively disrupt key enzymatic pathways involved in inflammation, cancer, and infectious diseases. The cyclopentyl group, in particular, has been shown to improve solubility and metabolic stability, critical factors for drug-like properties.

The synthesis of 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the bromine atom at the 4-position of the phenyl ring is typically achieved through electrophilic aromatic substitution reactions, while the attachment of the cyclopentylmethylsulfonamide moiety often involves nucleophilic substitution or condensation reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve yields.

Biological evaluation of 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide has demonstrated its potential as an inhibitor of various targets relevant to human health. Preclinical studies have shown promising activity against enzymes such as cyclooxygenase-2 (COX-2), which is implicated in pain and inflammation, as well as against kinases involved in cancer cell proliferation. The compound's ability to modulate these pathways makes it an attractive candidate for further development into a therapeutic agent.

The pharmaceutical industry continues to invest heavily in discovering new sulfonamide-based drugs due to their proven efficacy and safety profiles. 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide represents a significant advancement in this area, combining structural features that enhance both potency and selectivity. As research progresses, additional derivatives may be synthesized to optimize pharmacological properties further. The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of novel analogs with improved characteristics.

The chemical diversity inherent in sulfonamides allows for extensive structural modifications without compromising core biological activity. This flexibility has enabled researchers to develop libraries of compounds for high-throughput screening, increasing the likelihood of identifying potent inhibitors with favorable pharmacokinetic profiles. The synthesis and characterization of 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide contribute to this growing body of knowledge, providing valuable insights into sulfonamide-based drug design principles.

Future directions in the study of 1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide include exploring its potential in combination therapies and investigating its interactions with complex disease pathways. The compound's unique structural features make it a versatile tool for understanding molecular recognition processes in biological systems. As our understanding of disease mechanisms evolves, so too will our approach to developing targeted therapies based on molecules like this one.

In conclusion,1-(4-bromophenyl)-N-cyclopentylmethanesulfonamide (CAS No. 950256-12-9) is a promising compound with significant therapeutic potential derived from its well-designed molecular structure. Its incorporation into drug discovery efforts represents a stride forward in addressing unmet medical needs through innovative chemical synthesis and biological evaluation.